(9S,10E,12Z,15Z)-9-Hydroperoxyoctadeca-10,12,15-trienoic acid
(9S,10E,12Z,15Z)-9-Hydroperoxyoctadeca-10,12,15-trienoic acid
9(S)-HpOTrE is a monohydroperoxy polyunsaturated fatty acid produced by the action of 5-lipoxygenase (5-LO) on α-linolenic acid. It can be further metabolized to colnelenic acid by a divinyl ether synthase activity found in garlic and potato microsomal fractions. 9(S)-HpOTrE also serves as a substrate for further oxidation by both soybean and potato LOs, resulting in the formation of 9,16-dihydroperoxy acid. The suicide inactivation of LOs when 9(S)-HpOTrE is used as a substrate is thought to occur via formation of an unstable epoxide.
Brand Name:
Vulcanchem
CAS No.:
111004-08-1
VCID:
VC0021660
InChI:
InChI=1S/C18H30O4/c1-2-3-4-5-6-8-11-14-17(22-21)15-12-9-7-10-13-16-18(19)20/h3-4,6,8,11,14,17,21H,2,5,7,9-10,12-13,15-16H2,1H3,(H,19,20)/b4-3-,8-6-,14-11+/t17-/m1/s1
SMILES:
CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO
Molecular Formula:
C18H30O4
Molecular Weight:
310.4 g/mol
(9S,10E,12Z,15Z)-9-Hydroperoxyoctadeca-10,12,15-trienoic acid
CAS No.: 111004-08-1
Main Products
VCID: VC0021660
Molecular Formula: C18H30O4
Molecular Weight: 310.4 g/mol
| CAS No. | 111004-08-1 |
|---|---|
| Product Name | (9S,10E,12Z,15Z)-9-Hydroperoxyoctadeca-10,12,15-trienoic acid |
| Molecular Formula | C18H30O4 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid |
| Standard InChI | InChI=1S/C18H30O4/c1-2-3-4-5-6-8-11-14-17(22-21)15-12-9-7-10-13-16-18(19)20/h3-4,6,8,11,14,17,21H,2,5,7,9-10,12-13,15-16H2,1H3,(H,19,20)/b4-3-,8-6-,14-11+/t17-/m1/s1 |
| Standard InChIKey | RWKJTIHNYSIIHW-CUHSZNQNSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C=C\[C@H](CCCCCCCC(=O)O)OO |
| SMILES | CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO |
| Canonical SMILES | CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | 9(S)-HpOTrE is a monohydroperoxy polyunsaturated fatty acid produced by the action of 5-lipoxygenase (5-LO) on α-linolenic acid. It can be further metabolized to colnelenic acid by a divinyl ether synthase activity found in garlic and potato microsomal fractions. 9(S)-HpOTrE also serves as a substrate for further oxidation by both soybean and potato LOs, resulting in the formation of 9,16-dihydroperoxy acid. The suicide inactivation of LOs when 9(S)-HpOTrE is used as a substrate is thought to occur via formation of an unstable epoxide. |
| Synonyms | 10,12,15-octadecatrienoic acid 9-hydroperoxy 9-hydroperoxy-10,12,15-octadecatrienoic acid HPOTA |
| PubChem Compound | 6450029 |
| Last Modified | Nov 11 2021 |
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